![molecular formula C21H18ClNO2S B3678151 N-(5-chloro-2-methoxyphenyl)-4-[(phenylthio)methyl]benzamide](/img/structure/B3678151.png)
N-(5-chloro-2-methoxyphenyl)-4-[(phenylthio)methyl]benzamide
Overview
Description
N-(5-chloro-2-methoxyphenyl)-4-[(phenylthio)methyl]benzamide is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound has been studied for its mechanism of action, biochemical and physiological effects, and future directions for research.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-methoxyphenyl)-4-[(phenylthio)methyl]benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory effects in various animal models. It has been shown to reduce inflammation in the colon in a mouse model of colitis. It has also been shown to reduce inflammation in the lungs in a mouse model of asthma. In addition, it has been shown to induce apoptosis in cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-chloro-2-methoxyphenyl)-4-[(phenylthio)methyl]benzamide in lab experiments is its potential as a therapeutic agent. It has been shown to have anti-inflammatory and anti-cancer properties, which make it a promising candidate for further research. However, one limitation is its limited availability, as it is not commercially available and must be synthesized in the lab.
Future Directions
There are several future directions for research on N-(5-chloro-2-methoxyphenyl)-4-[(phenylthio)methyl]benzamide. One direction is to further investigate its potential as a therapeutic agent in inflammatory bowel disease and cancer. Another direction is to study its mechanism of action in more detail, in order to better understand how it exerts its anti-inflammatory and anti-cancer effects. Additionally, future research could focus on synthesizing analogs of this compound in order to improve its efficacy and reduce its limitations.
Scientific Research Applications
N-(5-chloro-2-methoxyphenyl)-4-[(phenylthio)methyl]benzamide has been studied for its potential as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory properties and has been studied for its potential in treating inflammatory bowel disease. It has also been studied for its potential in treating cancer, as it has been shown to induce apoptosis in cancer cells.
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-4-(phenylsulfanylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClNO2S/c1-25-20-12-11-17(22)13-19(20)23-21(24)16-9-7-15(8-10-16)14-26-18-5-3-2-4-6-18/h2-13H,14H2,1H3,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLMRWFLZTHQCDX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)CSC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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